Cas no 1803900-40-4 (5-Trifluoromethoxy-1H-benzimidazole-7-sulfonyl chloride)

• Product Name: 5-Trifluoromethoxy-1H-benzimidazole-7-sulfonyl chloride
• CAS No: 1803900-40-4
• MF: C₈H₄ClF₃N₂O₃S
• MW: 300.642169952393
• CID: 4824757
• Update Time: 2025-10-28

5-Trifluoromethoxy-1H-benzimidazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Trifluoromethoxy-1H-benzimidazole-7-sulfonyl chloride

• Inchi： 1S/C8H4ClF3N2O3S/c9-18(15,16)6-2-4(17-8(10,11)12)1-5-7(6)14-3-13-5/h1-3H,(H,13,14)
• InChI Key： UQLISEVLUHDKDN-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=CC2=C1N=CN2)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 411
• XLogP3: 2.7
• Topological Polar Surface Area: 80.4

Additional information on 5-Trifluoromethoxy-1H-benzimidazole-7-sulfonyl chloride

Introduction to 5-Trifluoromethoxy-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1803900-40-4) and Its Applications in Modern Chemical Biology

The compound 5-Trifluoromethoxy-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1803900-40-4) represents a significant advancement in the realm of chemical biology, particularly in the design and synthesis of novel pharmaceutical agents. This heterocyclic sulfonamide derivative has garnered considerable attention due to its versatile structural features and potential applications in drug discovery, medicinal chemistry, and biotechnology. The presence of both a trifluoromethoxy substituent and a sulfonyl chloride functional group imparts unique reactivity and binding properties, making it a valuable building block for the development of targeted therapeutics.

From a chemical perspective, the 5-Trifluoromethoxy-1H-benzimidazole-7-sulfonyl chloride molecule exhibits a conjugated system that enhances its solubility and stability in various organic solvents. The trifluoromethoxy group not only influences the electronic distribution within the molecule but also contributes to its metabolic stability, a critical factor in pharmaceutical design. Furthermore, the sulfonyl chloride moiety serves as an excellent leaving group, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures.

Recent research has highlighted the compound's utility in the synthesis of benzimidazole-based inhibitors, which are known for their broad spectrum of biological activities. Studies have demonstrated that derivatives of this scaffold exhibit potent inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders. The trifluoromethoxy substituent, in particular, has been shown to modulate the binding affinity of these inhibitors to their target proteins, thereby enhancing their therapeutic efficacy.

In the context of drug development, the 5-Trifluoromethoxy-1H-benzimidazole-7-sulfonyl chloride compound serves as a key intermediate in the preparation of protease inhibitors, which are essential for managing conditions such as HIV/AIDS and cystic fibrosis. The sulfonyl chloride functionality allows for facile coupling with amine-containing biomolecules, enabling the creation of peptidomimetics with improved pharmacokinetic profiles. This capability has been leveraged in recent studies to develop novel antiviral agents that target viral proteases, showcasing the compound's versatility in addressing emerging health challenges.

The synthesis of 5-Trifluoromethoxy-1H-benzimidazole-7-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic accessibility. Initial steps typically involve the condensation of appropriately substituted benzimidazoles with chlorosulfonic acid or related reagents under controlled conditions. The introduction of the trifluoromethoxy group is often achieved through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, depending on the desired regioselectivity. These synthetic pathways underscore the compound's importance as a versatile intermediate in fine chemical synthesis.

From a medicinal chemistry standpoint, the structural features of 5-Trifluoromethoxy-1H-benzimidazole-7-sulfonyl chloride contribute to its potential as an anti-inflammatory agent. Preclinical studies have indicated that benzimidazole derivatives exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are central mediators of inflammation. The incorporation of a trifluoromethoxy group has been found to enhance binding interactions with these enzymes, potentially leading to more potent anti-inflammatory activity compared to unsubstituted analogs.

The compound's stability under various storage conditions further underscores its practicality in industrial applications. Unlike some other sulfonamide derivatives that may degrade upon prolonged exposure to light or moisture, 5-Trifluoromethoxy-1H-benzimidazole-7-sulfonyl chloride maintains its integrity when stored at controlled temperatures. This stability is attributed to the electron-withdrawing nature of both the sulfonyl chloride and trifluoromethoxy groups, which minimize unwanted side reactions.

In conclusion, 5-Trifluoromethoxy-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1803900-40-4) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural attributes enable diverse applications in drug discovery, from enzyme inhibition to anti-inflammatory therapies. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to remain at the forefront of chemical biology innovation.